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Abstract
This document provides detailed application notes and protocols for the preparation and use of

MRS4719, a potent and selective P2X4 receptor antagonist, in cell culture applications.

MRS4719 has demonstrated significant neuroprotective and neuro-rehabilitative activities,

making it a valuable tool for research in areas such as ischemic stroke.[1][2] These guidelines

will ensure accurate and reproducible experimental results when working with this compound.

Introduction to MRS4719
MRS4719 is a powerful antagonist of the P2X4 receptor, a ligand-gated ion channel activated

by extracellular adenosine triphosphate (ATP).[3][4] It has an IC50 value of 0.503 μM for the

human P2X4 receptor.[2][3][5][6] Research has shown that MRS4719 can reduce infarct

volume and brain atrophy in ischemic stroke models.[2][3][5] Furthermore, it inhibits ATP-

induced calcium influx in primary human monocyte-derived macrophages.[1][2][3] These

properties make MRS4719 a compound of interest for studying the role of P2X4 receptors in

various physiological and pathological processes.

Chemical and Physical Properties
A summary of the key quantitative data for MRS4719 is presented in the table below for easy

reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12398848?utm_src=pdf-interest
https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://dcchemicals.com/product_show-mrs4719.html?datasheet=datasheet
https://www.medchemexpress.com/mrs4719.html
https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9653265/
https://www.researchgate.net/publication/363806610_Structure-Activity_Relationship_and_Neuroprotective_Activity_of_15-Dihydro-2H-naphtho12-b14diazepine-243H-diones_as_P2X4_Receptor_Antagonists
https://www.medchemexpress.com/mrs4719.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9653265/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.2c01197
https://pubmed.ncbi.nlm.nih.gov/36150180/
https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://www.medchemexpress.com/mrs4719.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9653265/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.2c01197
https://dcchemicals.com/product_show-mrs4719.html?datasheet=datasheet
https://www.medchemexpress.com/mrs4719.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9653265/
https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://www.benchchem.com/product/b12398848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C26H13N5O3S.C6H15N [1]

Molecular Weight 504.6 g/mol [1][7]

IC50 (human P2X4R) 0.503 μM [1][2][3][5][6][8]

Appearance Powder [1]

Purity >98% [7]

Experimental Protocols
Materials

MRS4719 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile, pyrogen-free water or phosphate-buffered saline (PBS)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Cell culture medium appropriate for the cell line being used

Preparation of MRS4719 Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of MRS4719 in DMSO.

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

maintain the sterility of the stock solution.

Weighing the Compound: Carefully weigh out the required amount of MRS4719 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.5046 mg of MRS4719
(Molecular Weight = 504.6 g/mol ).
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Dissolving in DMSO: Add the appropriate volume of DMSO to the weighed MRS4719
powder. For the example above, add 100 µL of DMSO to the 0.5046 mg of MRS4719.

Ensuring Complete Dissolution: Vortex the solution thoroughly until the MRS4719 powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound. Store the aliquots under the following conditions:

Long-term storage: -80°C for up to 6 months.[1]

Short-term storage: 4°C for up to 2 weeks.[1]

The powder form can be stored at -20°C for up to 2 years.[1]

Preparation of Working Solutions
For cell culture experiments, the concentrated DMSO stock solution must be diluted to the final

working concentration in the cell culture medium. Typical working concentrations for in vitro

studies range from 0.1 µM to 3.0 µM.[2]

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM MRS4719 stock solution at

room temperature.

Serial Dilution: Perform a serial dilution of the stock solution in cell culture medium to

achieve the desired final concentration. It is crucial to add the MRS4719 solution to the

medium and mix immediately to avoid precipitation.

Example for a 1 µM working solution:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium to get a 10 µM solution.

Add 100 µL of the 10 µM intermediate solution to 900 µL of cell culture medium to

achieve a final concentration of 1 µM.
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Vehicle Control: It is essential to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the experimental conditions to

account for any effects of the solvent on the cells.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of MRS4719 and a typical

experimental workflow for its use in cell culture.
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Caption: Mechanism of action of MRS4719 as a P2X4 receptor antagonist.
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Caption: General experimental workflow for using MRS4719 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.researchgate.net/publication/363806610_Structure-Activity_Relationship_and_Neuroprotective_Activity_of_15-Dihydro-2H-naphtho12-b14diazepine-243H-diones_as_P2X4_Receptor_Antagonists
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.2c01197
https://pubmed.ncbi.nlm.nih.gov/36150180/
https://pubmed.ncbi.nlm.nih.gov/36150180/
https://pubmed.ncbi.nlm.nih.gov/36150180/
https://www.medkoo.com/products/51958
https://www.ahajournals.org/doi/10.1161/str.54.suppl_1.41
https://www.benchchem.com/product/b12398848#preparing-mrs4719-stock-solution-for-cell-culture
https://www.benchchem.com/product/b12398848#preparing-mrs4719-stock-solution-for-cell-culture
https://www.benchchem.com/product/b12398848#preparing-mrs4719-stock-solution-for-cell-culture
https://www.benchchem.com/product/b12398848#preparing-mrs4719-stock-solution-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12398848?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

